![molecular formula C21H17N3O2S B2382347 N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide CAS No. 898449-84-8](/img/structure/B2382347.png)
N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide, also known as MNA-715, is a novel compound that has attracted significant interest in the scientific community due to its potential therapeutic applications. MNA-715 belongs to the family of oxadiazole derivatives and has been synthesized using a multi-step process.
Scientific Research Applications
Computational and Pharmacological Potential
Research has highlighted the computational and pharmacological potential of certain heterocyclic derivatives, including 1,3,4-oxadiazole compounds, which have been investigated for their toxicological, anti-tumor, antioxidant, analgesic, and anti-inflammatory properties. These studies have revealed that some derivatives demonstrate moderate inhibitory effects in various assays, suggesting potential scientific research applications in these areas (Faheem, 2018).
Anticonvulsant Activity
A study on novel semicarbazones based 1,3,4-oxadiazoles has further validated the significance of a pharmacophoric model with four binding sites for anticonvulsant activity. This research suggests that certain structural requirements must be met for compounds to exhibit anticonvulsant properties, indicating another scientific research application of 1,3,4-oxadiazole derivatives (Rajak et al., 2010).
Anticancer Evaluation
Another study focused on the synthesis, characterization, and anticancer evaluation of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole. This research demonstrated that some compounds were particularly active against breast cancer cell lines, showcasing the potential application of 1,3,4-oxadiazole derivatives in cancer research (Salahuddin et al., 2014).
Anti-HIV Activity
Further investigations into 1,3,4-oxadiazole derivatives have revealed moderate to high antiviral activity against HIV-1. This suggests the potential application of these compounds in the development of new therapeutic agents for the treatment of HIV (El‐Sayed et al., 2009).
Chemical and Physical Properties
Research on the synthesis, characterization, and study of the physical properties of novel 1,3,4-oxadiazole derivatives has provided insights into the influence of different alkyl groups on the fluorescence properties of these compounds. Such studies contribute to the understanding of the chemical and physical properties of 1,3,4-oxadiazole derivatives, which could have implications for their application in various scientific fields (Alrazzak, 2018).
properties
IUPAC Name |
N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O2S/c1-27-17-11-9-15(10-12-17)20-23-24-21(26-20)22-19(25)13-16-7-4-6-14-5-2-3-8-18(14)16/h2-12H,13H2,1H3,(H,22,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANAVIXNMLGVLJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.